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Glyceraldehyde-3-Phosphate Dehydrogenase (GAPDH) is a key enzyme in glycolysis,

catalyzing the conversion of glyceraldehyde-3-phosphate (GAP) to 1,3-bisphosphoglycerate

(BPG).[1][2] Beyond its metabolic role, GAPDH is implicated in various non-glycolytic

processes, including apoptosis, membrane trafficking, and transcription activation.[2][3][4][5]

The stable and constitutive expression of GAPDH in most tissues has led to its common use as

a housekeeping gene for normalization in Western blotting and qPCR.[3] However, as its

expression can be regulated under certain conditions like hypoxia, direct measurement of its

enzymatic activity provides a more accurate assessment of its functional state.[3] Deregulation

of GAPDH activity has been associated with diseases such as cancer and neurodegenerative

disorders, making it a subject of interest in drug development.[1][2][6]

This document provides a comprehensive protocol for determining GAPDH activity using a

colorimetric assay. The assay measures the reduction of a probe, which is coupled to the

enzymatic reaction, resulting in a colored product that can be quantified spectrophotometrically

at 450 nm.[1][2] An alternative method involves monitoring the increase in NADH absorbance

at 340 nm.[7][8]

Biochemical Principle

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1576437?utm_src=pdf-interest
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00904.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/%E8%B2%A8%E8%99%9FK680-100-%E8%A6%8F%E6%A0%BCGAPDH-Activity-Assay-Kit-100%E5%80%8B%E5%88%86%E6%9E%90.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/%E8%B2%A8%E8%99%9FK680-100-%E8%A6%8F%E6%A0%BCGAPDH-Activity-Assay-Kit-100%E5%80%8B%E5%88%86%E6%9E%90.pdf
https://en.wikipedia.org/wiki/Glyceraldehyde_3-phosphate_dehydrogenase
https://pmc.ncbi.nlm.nih.gov/articles/PMC3859378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3084531/
https://en.wikipedia.org/wiki/Glyceraldehyde_3-phosphate_dehydrogenase
https://en.wikipedia.org/wiki/Glyceraldehyde_3-phosphate_dehydrogenase
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00904.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/%E8%B2%A8%E8%99%9FK680-100-%E8%A6%8F%E6%A0%BCGAPDH-Activity-Assay-Kit-100%E5%80%8B%E5%88%86%E6%9E%90.pdf
https://www.mybiosource.com/assay-kits/glyceraldehyde-3-phosphate-dehydrogenase-gapdh/169322
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00904.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/%E8%B2%A8%E8%99%9FK680-100-%E8%A6%8F%E6%A0%BCGAPDH-Activity-Assay-Kit-100%E5%80%8B%E5%88%86%E6%9E%90.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2865723/
https://sciencellonline.com/PS/8148.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The GAPDH activity assay is based on the enzymatic reaction where GAPDH catalyzes the

conversion of GAP to BPG.[1] This reaction involves the reduction of NAD+ to NADH.[4][9] In

the colorimetric assay, an intermediate product from the GAPDH reaction reacts with a

developer or probe to generate a colored product.[1][2] The rate of color development is

directly proportional to the GAPDH activity in the sample.

Data Presentation
Table 1: Typical Parameters for GAPDH Activity Assays

Parameter Value Reference

Assay Principle
Colorimetric (450 nm) or UV

(340 nm)
[1][7][8]

Detection Limit As low as 100 µU/mL [1][10]

Linear Range
Typically 0-12.5 nmol/well of

NADH
[11]

Sample Type

Cell culture (adherent or

suspension), Animal tissues

(liver, heart, etc.)

[1][10][12]

Incubation Time 10-60 minutes (kinetic) [1][2]

Incubation Temperature 37°C [1][2]

Table 2: Example of GAPDH Specific Activity in Cell Lysates

Cell Line
Specific Activity (mU/mg
protein)

Reference

3T3 ~150 [1]

MDA-MB-468 ~550 [1]

Note: Specific activity can vary depending on cell type, culture conditions, and protein

extraction method.
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Experimental Protocols
This protocol is a generalized procedure based on commercially available kits. It is

recommended to refer to the specific kit manual for precise instructions.

Reagent Preparation
GAPDH Assay Buffer: Warm to room temperature before use. This buffer is used for sample

homogenization and dilution.[1][11]

GAPDH Substrate: Reconstitute with GAPDH Assay Buffer. Keep on ice during use and

store aliquots at -20°C.[1]

GAPDH Developer: Reconstitute with ddH₂O. Store at -20°C.[1]

NADH Standard (1.25 mM): Reconstitute with ddH₂O to generate a 1.25 mM stock solution.

This will be used to create a standard curve.[1][11]

GAPDH Positive Control: Reconstitute with ddH₂O. This is used to validate the assay

performance.[1]

Sample Preparation
For Cell Culture (Adherent or Suspension):

Harvest approximately 1 x 10⁶ cells.

Wash the cells with ice-cold PBS.[13]

Resuspend the cell pellet in 100 µL of ice-cold GAPDH Assay Buffer.[1][11]

Homogenize the cells by pipetting up and down or by using a Dounce homogenizer.[14]

Incubate the lysate on ice for 10 minutes.[1][11]

Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet insoluble material.[1][11]

Collect the supernatant, which contains the soluble GAPDH enzyme, for the assay.
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For Tissues:

Excise approximately 10 mg of tissue.

Wash the tissue with ice-cold PBS.[14]

Homogenize the tissue in 100 µL of ice-cold GAPDH Assay Buffer using a Dounce

homogenizer.[1][14]

Follow steps 5-7 from the cell culture protocol.

Protein Concentration Determination:

It is recommended to determine the protein concentration of the lysate to normalize GAPDH

activity. A BCA protein assay is suitable for this purpose.[12]

Assay Procedure (96-well plate format)
NADH Standard Curve Preparation:

Add 0, 2, 4, 6, 8, and 10 µL of the 1.25 mM NADH Standard solution into separate wells of a

96-well plate.[11]

Adjust the volume in each well to 50 µL with GAPDH Assay Buffer. This will generate

standards of 0, 2.5, 5.0, 7.5, 10, and 12.5 nmol/well.[11]

Sample and Control Preparation:

Add 1-50 µL of your sample lysate to the wells.

For unknown samples, it is advisable to test several different volumes to ensure the readings

fall within the linear range of the standard curve.[1]

Adjust the final volume in each sample well to 50 µL with GAPDH Assay Buffer.[1]

Background Control: For each sample, prepare a parallel well containing the same amount

of sample, but in the background control reaction mix (which omits the substrate). This is

important for samples with high background absorbance.[1]
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Positive Control: Add 2-20 µL of the reconstituted GAPDH Positive Control to a separate well

and adjust the final volume to 50 µL with GAPDH Assay Buffer.[1]

Reaction Mix Preparation and Measurement:

Prepare a Reaction Mix for the number of assays to be performed. For each well, mix:

46 µL GAPDH Assay Buffer

2 µL GAPDH Developer

2 µL GAPDH Substrate[1]

Prepare a Background Control Mix (if needed). For each well, mix:

48 µL GAPDH Assay Buffer

2 µL GAPDH Developer[1]

Add 50 µL of the Reaction Mix to each well containing the standards, samples, and positive

control.

Add 50 µL of the Background Control Mix to the background control wells.

Mix the contents of the wells thoroughly.

Immediately measure the absorbance at 450 nm in a kinetic mode at 37°C for 10-60

minutes. Record data every 2-3 minutes.[1][2][14]

Alternatively, for an endpoint assay, incubate the plate at 37°C for a fixed time (e.g., 30

minutes) and then measure the absorbance at 450 nm. The NADH standard curve can also

be read in endpoint mode.[1]

Data Analysis
NADH Standard Curve: Subtract the absorbance of the 0 nmol standard (blank) from all

other standard readings. Plot the corrected absorbance values against the nmol of NADH to

generate a standard curve. Determine the equation of the line (y = mx + c).
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Sample GAPDH Activity:

For kinetic data, choose two time points (T1 and T2) within the linear phase of the

reaction.

Calculate the change in absorbance (ΔOD) = OD₂ - OD₁.

Subtract the absorbance of the background control from the sample readings.[1][15]

Apply the corrected ΔOD to the NADH standard curve to determine the amount of NADH

(B) generated during the reaction time (ΔT = T₂ - T₁).

Calculate GAPDH Activity:

GAPDH Activity (nmol/min/µL or mU/µL) = B / (ΔT * V)

B = amount of NADH from the standard curve (nmol)

ΔT = reaction time (T₂ - T₁) in minutes

V = sample volume added to the well (µL)

To express activity as U/mg of protein:

Specific Activity (U/mg) = (GAPDH Activity in U/L) / (protein concentration in mg/mL)

One unit of GAPDH is defined as the amount of enzyme that generates 1.0 µmol of

NADH per minute at 37°C.[1]
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Caption: The central role of GAPDH in glycolysis and its involvement in other key cellular

processes.
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Caption: A step-by-step workflow for the GAPDH activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assaygenie.com [assaygenie.com]

2. biopioneer.com.tw [biopioneer.com.tw]

3. Glyceraldehyde 3-phosphate dehydrogenase - Wikipedia [en.wikipedia.org]

4. Kinetic and Mechanistic Characterization of the Glyceraldehyde 3-Phosphate
Dehydrogenase from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

5. The diverse functions of GAPDH: views from different subcellular compartments - PMC
[pmc.ncbi.nlm.nih.gov]

6. mybiosource.com [mybiosource.com]

7. Mechanism of glyceraldehyde-3-phosphate dehydrogenase inactivation by tyrosine
nitration - PMC [pmc.ncbi.nlm.nih.gov]

8. sciencellonline.com [sciencellonline.com]

9. researchgate.net [researchgate.net]

10. AffiASSAY® GAPDH Colorimetric Activity Assay Kit | AffiGEN [affiassay.com]

11. sigmaaldrich.com [sigmaaldrich.com]

12. bmrservice.com [bmrservice.com]

13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

14. Glyceraldehyde 3 Phosphate Dehydrogenase Activity Assay Kit | Abcam [abcam.com]

15. Enzyme Activity Determination [bio-protocol.org]

To cite this document: BenchChem. [Protocol for GAPDH Activity Assay: Application Notes
and Detailed Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1576437#protocol-for-gapdh-activity-assay]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1576437?utm_src=pdf-custom-synthesis
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00904.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/%E8%B2%A8%E8%99%9FK680-100-%E8%A6%8F%E6%A0%BCGAPDH-Activity-Assay-Kit-100%E5%80%8B%E5%88%86%E6%9E%90.pdf
https://en.wikipedia.org/wiki/Glyceraldehyde_3-phosphate_dehydrogenase
https://pmc.ncbi.nlm.nih.gov/articles/PMC3859378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3859378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3084531/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3084531/
https://www.mybiosource.com/assay-kits/glyceraldehyde-3-phosphate-dehydrogenase-gapdh/169322
https://pmc.ncbi.nlm.nih.gov/articles/PMC2865723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2865723/
https://sciencellonline.com/PS/8148.pdf
https://www.researchgate.net/figure/GAPDH-catalytic-mechanism-In-the-glycolytic-direction-the-binding-of-the-substrate_fig4_258956143
https://www.affiassay.com/shop/afg-bv-0312-affiassay-r-gapdh-colorimetric-activity-assay-kit-82887?category=17359&order=name+asc
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/251/304/mak277pis-mk.pdf
https://www.bmrservice.com/files/GAPDH4.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CBO/MET-5078.pdf
https://www.abcam.com/en-us/products/assay-kits/glyceraldehyde-3-phosphate-dehydrogenase-activity-assay-kit-colorimetric-ab204732
https://bio-protocol.org/exchange/minidetail?id=7351422&type=30
https://www.benchchem.com/product/b1576437#protocol-for-gapdh-activity-assay
https://www.benchchem.com/product/b1576437#protocol-for-gapdh-activity-assay
https://www.benchchem.com/product/b1576437#protocol-for-gapdh-activity-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1576437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

